Cas no 2172325-47-0 (3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-2,2-difluoropropanoic acid)

• Product Name: 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-2,2-difluoropropanoic acid
• CAS No: 2172325-47-0
• MF: C₂₃H₂₄F₂N₂O₅
• MW: 446.443873405457
• CID: 6361054
• PubChem ID: 165722654
• Update Time: 2025-05-23

3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-2,2-difluoropropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-2,2-difluoropropanoic acid
• 3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]-2,2-difluoropropanoic acid
• 2172325-47-0
• EN300-1488854

• Inchi： 1S/C23H24F2N2O5/c1-3-22(2,19(28)26-13-23(24,25)20(29)30)27-21(31)32-12-18-16-10-6-4-8-14(16)15-9-5-7-11-17(15)18/h4-11,18H,3,12-13H2,1-2H3,(H,26,28)(H,27,31)(H,29,30)
• InChI Key： CGNPKOFWRRGMLO-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(CNC(C(C)(CC)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)=O)F

Computed Properties

• Exact Mass: 446.16532819g/mol
• Monoisotopic Mass: 446.16532819g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 697
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 105Ų

Additional information on 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-2,2-difluoropropanoic acid

Comprehensive Overview of 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-2,2-difluoropropanoic acid (CAS No. 2172325-47-0)

The compound 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-2,2-difluoropropanoic acid (CAS No. 2172325-47-0) is a highly specialized fluorinated amino acid derivative with significant applications in peptide synthesis and pharmaceutical research. Its unique structure, featuring a difluoropropanoic acid moiety and a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, makes it a valuable building block in solid-phase peptide synthesis (SPPS). Researchers and chemists are increasingly interested in this compound due to its potential to enhance peptide stability and bioavailability, addressing key challenges in drug development.

In recent years, the demand for fluorinated compounds like 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-2,2-difluoropropanoic acid has surged, driven by their role in improving metabolic stability and binding affinity in therapeutic peptides. This aligns with the growing focus on precision medicine and targeted therapies, where fluorine incorporation is a strategic tool to optimize drug performance. The compound’s CAS No. 2172325-47-0 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research.

The Fmoc-protected nature of this compound ensures compatibility with standard SPPS protocols, making it a practical choice for laboratories engaged in peptide-based drug discovery. Its 2,2-difluoropropanoic acid segment introduces steric and electronic effects that can influence conformational rigidity, a property highly sought after in the design of peptide therapeutics. As the pharmaceutical industry explores next-generation biologics, compounds like this are pivotal in bridging the gap between small molecules and biologics.

From a synthetic perspective, 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-2,2-difluoropropanoic acid exemplifies the convergence of organic chemistry and biotechnology. Its incorporation into peptides can mitigate issues such as proteolytic degradation, a common hurdle in oral peptide delivery. This resonates with current trends in drug formulation, where improving peptide half-life is a priority. Searches for "fluorinated peptide analogs" and "Fmoc-amino acid derivatives" often highlight this compound’s utility, underscoring its niche yet expanding role.

Beyond its pharmaceutical applications, this compound is also of interest in material science, particularly in the development of biofunctionalized surfaces. The Fmoc group enables selective deprotection, facilitating the creation of peptide-modified materials for sensors or coatings. This dual applicability aligns with the interdisciplinary nature of modern research, where chemical innovation drives advancements across multiple fields.

In summary, 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-2,2-difluoropropanoic acid (CAS No. 2172325-47-0) is a versatile and strategically important compound in peptide chemistry and beyond. Its unique attributes address critical needs in drug design and material engineering, making it a subject of ongoing exploration. As the scientific community continues to seek solutions for therapeutic challenges, this compound stands out as a key enabler of innovation.